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Compound of Interest

Compound Name: L-Methioninamide hydrochloride

Cat. No.: B555339

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for
L-Methioninamide hydrochloride. It is intended for informational purposes for a professional
audience and should not be considered a substitute for a formal safety data sheet (SDS) or a
comprehensive risk assessment. Specific safety data for L-Methioninamide hydrochloride is
limited; therefore, this guide extrapolates from data on the parent compound, L-methionine,
and general principles of laboratory safety. Always consult the official SDS provided by the
supplier and adhere to all institutional and regulatory safety protocols.

Introduction

L-Methioninamide hydrochloride (CAS No. 16120-92-6) is a derivative of the essential amino
acid L-methionine.[1] It is utilized in various research applications, including studies on amino
acid metabolism and protein engineering.[1] The hydrochloride salt form enhances its stability
and solubility in aqueous solutions, making it suitable for laboratory use.[1] While it is known to
be involved in protein synthesis and as a precursor in biosynthetic pathways, comprehensive
toxicological data specific to L-Methioninamide hydrochloride is not readily available.[1] This
guide consolidates the existing information on its properties and provides recommended safety
and handling procedures, largely based on the well-documented profile of L-methionine.

Physicochemical and Toxicological Properties
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Quantitative data for L-Methioninamide hydrochloride and its parent compound, L-
methionine, are summarized below. The data for L-methionine is provided for context and as a
basis for risk assessment in the absence of specific data for the amide derivative.

Table 1: Physicochemical Properties

L-Methioninamide o
Property ) L-Methionine
Hydrochloride

CAS Number 16120-92-6[1][2] 63-68-3[3]
Molecular Formula CsH12N20S<HCI[2] CsH11NO2S[4]
Molecular Weight 184.68 g/mol [2] 149.21 g/mol [3][4]

White to off-white crystalline Colorless or white crystalline
Appearance ]

powder[1][2] solid[3]
Melting Point 222-226 °C[2] 276-279 °C (decomposes)[4]

N ) Decomposes below boiling
Boiling Point 351.8 °C at 760 mmHg )
point[3]

Solubility Soluble in water[1][2] 53.7 g/L in water at 20 °C[4]
Partition Coefficient (log Pow) Not available -1.87 at 30 °C[3]

Table 2: Toxicological Data (L-Methionine)
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Endpoint Value Species Route Reference

LD50 (Acute

> 10,000 mg/kg Rat Oral [3]
Oral)
Skin
Corrosion/Irritatio ~ No skin irritation Rabbit Dermal [3]
n
Serious Eye o ]

No eye irritation Rabbit Ocular [3]

Damage/Irritation

Not classified as
) o a carcinogen by
Carcinogenicity N/A N/A [3]
IARC, NTP, or

OSHA

Hazard Identification and GHS Classification

Based on the available data for L-methionine, L-Methioninamide hydrochloride is not
expected to be classified as a hazardous substance. However, as with any chemical of
unknown toxicity, it should be handled with care.

o GHS Classification (L-Methionine): Not a hazardous substance or mixture.[3]
o Potential Hazards:

o May cause mild irritation to the eyes, skin, and respiratory tract upon direct contact or
inhalation of dust.[5]

o Fine dust dispersed in the air may create a combustible dust mixture.[4]

o In case of fire, hazardous decomposition products such as carbon oxides, nitrogen oxides
(NOx), and sulfur oxides may be released.[3][4]

Safe Handling and Storage
Personal Protective Equipment (PPE)
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The following PPE is recommended when handling L-Methioninamide hydrochloride powder:
o Eye Protection: Safety glasses with side shields or chemical safety goggles.[3][6]
e Hand Protection: Nitrile rubber gloves with a minimum thickness of 0.11 mm.[3][5]

» Respiratory Protection: A NIOSH/MSHA-approved respirator (e.g., N95 or P1 filter) is
required if dust is generated.[3][5]

o Skin and Body Protection: A laboratory coat and appropriate protective clothing to prevent
skin exposure.[4]

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
large quantities or when dust generation is likely.[5]

e Ensure an eyewash station and safety shower are readily accessible.[5]

Storage

o Store in a tightly closed container in a dry and well-ventilated place.[4]
 Recommended storage temperature is between 0-8 °C for long-term stability.[7]
e The substance may be air-sensitive and hygroscopic; consider storing under an inert gas.[2]

Emergency Procedures
First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[3]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water.[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Remove contact lenses if present and easy to do. Seek medical attention.[3][4]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink two glasses of water.
Consult a doctor if feeling unwell.[3]

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation. Avoid dust formation and inhalation.
Wear appropriate PPE.[3]

o Environmental Precautions: Prevent the product from entering drains.[3]
e Containment and Cleanup:
o Dampen the spilled solid material with water to avoid generating dust.
o Sweep up the material and place it into a suitable, labeled container for disposal.[5]

o Clean the affected area with soap and water.

Firefighting Measures

o Suitable Extinguishing Media: Water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[3][4]

o Specific Hazards: The substance is combustible. In a fire, it may produce toxic fumes of
carbon oxides, nitrogen oxides, and sulfur oxides.[3][4]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3][4]

Experimental Protocols and Workflows

Detailed experimental protocols for the safety assessment of L-Methioninamide
hydrochloride are not available in the public domain. However, based on standard laboratory
procedures for handling chemical compounds, the following workflows can be proposed.

Diagram 1: General Laboratory Handling Workflow
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Caption: A logical workflow for the safe handling of L-Methioninamide hydrochloride in a

laboratory setting.

Diagram 2: Emergency Response to Accidental

Exposure Event
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Caption: A decision-making flowchart for first aid response to accidental exposure to L-

Methioninamide hydrochloride.

Potential Signhaling Pathways and Mechanism of

Toxicity

There are no studies directly investigating the signaling pathways affected by L-

Methioninamide hydrochloride. However, research on L-methionine toxicity in mouse

hepatocytes suggests that at high concentrations, toxicity may be mediated in part by its

metabolic pathways. One study indicated that the transamination pathway, rather than

transmethylation, plays a significant role in L-methionine-induced cytotoxicity in male mouse

hepatocytes. This process can lead to the depletion of glutathione (GSH), a key cellular
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antioxidant, without the formation of glutathione disulfide (GSSG). It is plausible that L-
Methioninamide hydrochloride could be metabolized to L-methionine in vivo, and therefore,
at high concentrations, could potentially share similar mechanisms of toxicity. Further research
is needed to confirm this hypothesis.

Conclusion

L-Methioninamide hydrochloride is a useful research chemical with limited available safety
and toxicological data. The information presented in this guide, largely extrapolated from its
parent compound L-methionine, suggests that it is of low acute toxicity. However, adherence to
good laboratory practices, including the use of appropriate personal protective equipment and
engineering controls, is essential to minimize the risk of exposure and ensure a safe working
environment. Researchers and drug development professionals should always consult the
most up-to-date Safety Data Sheet from their supplier and perform a thorough risk assessment
before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [L-Methioninamide Hydrochloride: A Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555339#I|-methioninamide-hydrochloride-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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